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Compound of Interest

Compound Name: Methyl 4-Formylbenzoate

Cat. No.: B139623

An In-depth Technical Guide on the Stability and Reactivity of Methyl 4-formylbenzoate

Abstract

Methyl 4-formylbenzoate (MFB) is a bifunctional organic compound featuring both an
aldehyde and a methyl ester group attached to a benzene ring. This unique structure makes it
a valuable intermediate in the synthesis of various fine chemicals, including fluorescent
whitening agents and active pharmaceutical ingredients.[1][2][3][4] This guide provides a
comprehensive overview of the physicochemical properties, stability, and reactivity of Methyl 4-
formylbenzoate, tailored for researchers, scientists, and professionals in drug development. It
consolidates key data, outlines experimental protocols, and visualizes reaction pathways to
serve as a critical resource for handling and utilizing this versatile compound.

Physicochemical Properties

Methyl 4-formylbenzoate is a white to cream-colored crystalline powder.[4][5][6] Its
fundamental properties are summarized in the table below, compiled from various safety and
supplier data sheets.
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Property Value References
Molecular Formula CoHsOs3 [1107]
Molecular Weight 164.16 g/mol [71[8]
Appearance White to cream crystalline A5106]
powder or chunks
Melting Point 56 - 63 °C [51I819]1[10]
Boiling Point 264 - 266 °C (at 1013 hPa) [8][9][10]
Density 1.2 g/cm3 (at 20 °C) [9][10]
Flash Point 128 - 144 °C [9][10][11]
Autoignition Temp. 240 °C [5][10]
Vapor Pressure 0.0099 mmHg [7]

Solubility

Insoluble in water; Soluble in

methanol

[1]14](51[7]

CAS Number

1571-08-0

[1](7]

Chemical Stability

The stability of Methyl 4-formylbenzoate is a critical consideration for its storage and handling

in a laboratory setting. While it is generally stable under standard ambient conditions, certain

factors can promote its degradation.[11][12]
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Parameter Description References

The product is chemically
stable at room temperature.
[12] However, strong heating
Thermal Stability should be avoided as it can
lead to decomposition.[12] On
intense heating, it can form

explosive mixtures with air.[12]

The compound may be
sensitive to prolonged
exposure to air.[5][7][13] The
aldehyde group can undergo

Air & Light Sensitivity autoxidation to a carboxylic
acid, a reaction that can be
activated by light and
catalyzed by transition metal
salts.[1][5][13]

Incompatible with strong

oxidizing agents.[1][5][11][12]
Incompatible Materials Strong oxidizing acids may

cause a vigorous and highly

exothermic reaction.[5][13]

When burned, it produces
hazardous decomposition
Hazardous Decomposition products, including carbon
monoxide (CO) and carbon
dioxide (CO2).[1][11]

Storage Recommendations: To ensure its integrity, Methyl 4-formylbenzoate should be stored
in a cool, dry place in a tightly sealed container.[1][12] Storage below +30°C is recommended.
[5][14] Due to its potential air sensitivity, storing under an inert atmosphere, such as nitrogen, is
advisable for long-term preservation.[1]

Chemical Reactivity
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The reactivity of Methyl 4-formylbenzoate is governed by its two primary functional groups:
the aldehyde and the methyl ester. This dual functionality allows it to participate in a wide range
of chemical transformations.

Caption: Core reactivity pathways of Methyl 4-formylbenzoate.

Reactions of the Aldehyde Group

The aldehyde group is an electrophilic center susceptible to a variety of reactions.

» Nucleophilic Addition: This is a characteristic reaction of aldehydes. However, as an aromatic
aldehyde, Methyl 4-formylbenzoate is generally less reactive towards nucleophiles than its
aliphatic counterparts.[15][16] This reduced reactivity is attributed to the electron-donating
resonance effect (+R effect) of the benzene ring, which increases the electron density on the
carbonyl carbon and stabilizes the molecule.[17][18]

Caption: Generalized mechanism for nucleophilic addition to an aldehyde.

o Oxidation: The aldehyde group is readily oxidized to a carboxylic acid.[1][5][7] This reaction
is @ common transformation and can be achieved using various oxidizing agents.

o Condensation Reactions: Aldehydes can undergo self-condensation or polymerization
reactions, which are often catalyzed by acid and are exothermic.[1][5][7]

o Other Reactions: Flammable and/or toxic gases can be generated by combining aldehydes
with compounds like azo and diazo compounds, dithiocarbamates, nitrides, and strong
reducing agents.[1][5][7]

Reactions of the Ester Group

The methyl ester group primarily undergoes nucleophilic acyl substitution.

e Hydrolysis: The ester can be hydrolyzed back to the corresponding carboxylic acid under
either acidic or basic (saponification) conditions. Ester hydrolysis with caustic solutions
generates heat.[5][13]

o Transesterification: The methyl ester can be converted to other esters by reaction with an
alcohol in the presence of an acid or base catalyst.
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e Reduction: Strong reducing agents can reduce the ester to an alcohol.

o Other Reactions: Mixing esters with alkali metals or hydrides can generate flammable

hydrogen gas.[5][13]

Experimental Protocols
Synthesis and Purification of Methyl 4-formylbenzoate

A common laboratory-scale synthesis involves the esterification of p-formylbenzoic acid. The
following protocol is adapted from established procedures.[2]
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Pressurized Esterification

1. Charge Reactor:
- p-formylbenzoic acid
- Anhydrous Methanol
- p-toluenesulfonic acid

:

2. React:
- Heat to 118-120°C
- Pressure at 0.5-0.75 MPa
- Stir for 5 hours

'

3. Cooldown & Discharge:
- Cool to 30°C
- Recover methanol by distillation

rude Product

Purification
4. Dissolve Crude Product:
- Add to 80% methanol-water

i

5. Bicarbonate Wash:
- Prepare NaHCOs solution
- Add slowly to crude solution at 50°C

'

6. Isolate Pure Product:
- Vacuum filter the precipitate
- Wash with water until neutral
- Dry under vacuum at 40-44°C

Pure Methyl 4-formylbenzoate

(Purity: ~97.5%)

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and purification.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b139623?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Methodology:

o Pressurized Esterification: In a suitable pressure reactor, combine p-formylbenzoic acid, a
significant excess of anhydrous methanol, and a catalytic amount of p-toluenesulfonic acid.

[2]

» Seal the reactor and heat the mixture to approximately 118-120°C with continuous stirring,
allowing the pressure to build to 0.5-0.75 MPa. Maintain these conditions for about 5 hours.

[2]

 After the reaction is complete, cool the vessel to 30°C. The excess methanol is typically
removed via distillation. The remaining material is the crude product.[2]

 Purification: The crude product is dissolved in an 80% methanol-water solution and heated to
50°C.[2]

o A separately prepared aqueous solution of sodium bicarbonate is added slowly to the warm
crude solution with stirring. This step helps to remove any unreacted acidic starting material.

[2]

 After stirring, the mixture is cooled, and the resulting precipitate is collected by vacuum
filtration.[2]

o The filter cake is washed with water until neutral and then dried under vacuum at 40-44°C to
yield the final, purified Methyl 4-formylbenzoate.[2]

Representative Reaction: Oxidation to 4-
(Methoxycarbonyl)benzoic acid

This protocol describes a general method for the oxidation of the aldehyde moiety,
demonstrating its characteristic reactivity.

Materials:
» Methyl 4-formylbenzoate

¢ Potassium permanganate (KMnQOa)
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Acetone (or a suitable solvent)

Dilute sulfuric acid (for workup)

Sodium bisulfite (for quenching)

Ethyl acetate (for extraction)

Magnesium sulfate (for drying)

Procedure:

Dissolution: Dissolve Methyl 4-formylbenzoate in acetone in a round-bottom flask equipped
with a magnetic stirrer and cool the flask in an ice bath.

Oxidation: Slowly add a solution of potassium permanganate in water to the stirred reaction
mixture. The purple color of the permanganate will disappear as it is consumed. Monitor the
reaction progress using Thin Layer Chromatography (TLC).

Quenching: Once the starting material is consumed, quench the reaction by adding a
saturated solution of sodium bisulfite until the brown manganese dioxide precipitate
dissolves and the solution becomes clear.

Workup: Acidify the mixture with dilute sulfuric acid.

Extraction: Transfer the solution to a separatory funnel and extract the product into ethyl
acetate (3x volumes).

Drying and Concentration: Combine the organic layers, wash with brine, dry over anhydrous
magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the crude
product.

Purification: The resulting 4-(Methoxycarbonyl)benzoic acid can be further purified by
recrystallization.

Conclusion
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Methyl 4-formylbenzoate is a compound of significant interest due to its versatile reactivity,
stemming from its aldehyde and methyl ester functionalities. While stable under standard
conditions, its sensitivity to air, heat, and strong oxidizing agents necessitates careful handling
and storage.[1][12] A thorough understanding of its reactivity profile—particularly the nuanced
behavior of its aromatic aldehyde group and the susceptibility of the ester to hydrolysis—is
essential for its effective application in complex organic syntheses. The protocols and data
presented in this guide offer a foundational resource for researchers and developers aiming to
leverage this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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